1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone

• IUPAC Name: 1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone
• InChI: InChI=1S/C12H16N2O3S/c1-10(15)13-8-5-9-14(18(2,16)17)12-7-4-3-6-11(12)13/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key: SYROOAAVDDIBOV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(C2=CC=CC=C21)S(=O)(=O)C
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone is a chemical compound that belongs to the benzodiazepine family. It is also known as Ro 19-8022, and it has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone is not fully understood. However, it is believed to work by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain.
Biochemical and Physiological Effects:
1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety and stress in animal models, and it has also been shown to have anticonvulsant properties. Additionally, it has been studied for its potential use in treating depression and other mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone in lab experiments is that it has been well-studied and its effects are relatively well-understood. Additionally, it has been shown to have a number of potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on 1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone. One potential direction is to further investigate its potential use in treating depression and other mood disorders. Additionally, it could be studied for its potential use in treating other neurological disorders, such as epilepsy or Parkinson's disease. Finally, further research could be done to better understand its mechanism of action and how it interacts with other neurotransmitters in the brain.

Synthesis Methods

The synthesis of 1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone involves the reaction of 5-methylsulfonyl-1,2,3,4-tetrahydroisoquinoline with ethyl chloroacetate, followed by cyclization with sodium hydroxide. The final product is obtained through purification by column chromatography.

Scientific Research Applications

1-(5-methylsulfonyl-3,4-dihydro-2H-1,5-benzodiazepin-1-yl)ethanone has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and anticonvulsant properties, and it has also been studied for its potential use in treating depression and other mood disorders.